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Compound of Interest

Compound Name:

Ethyl 2-

(hydroxymethyl)cyclopropanecarb

oxylate

Cat. No.: B099081 Get Quote

Essential Safety and Handling Guide for Ethyl 2-
(hydroxymethyl)cyclopropanecarboxylate
This guide provides immediate and essential safety, handling, and disposal protocols for Ethyl
2-(hydroxymethyl)cyclopropanecarboxylate (CAS RN: 84673-56-3). The information is

intended for researchers, scientists, and professionals in drug development to ensure safe

laboratory operations.

Hazard Identification and Personal Protective
Equipment
Ethyl 2-(hydroxymethyl)cyclopropanecarboxylate is classified with the following hazard

statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious

eye irritation), H332 (Harmful if inhaled), and H335 (May cause respiratory irritation)[1]. A

thorough risk assessment is crucial before handling this chemical. The following personal

protective equipment (PPE) is mandatory to minimize exposure.
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Body Part Required PPE
Specifications and Best
Practices

Eyes/Face
Chemical Splash Goggles,

Face Shield

Goggles should meet ANSI

Z87.1 standards. A face shield

is recommended when

handling larger quantities or

when there is a splash hazard.

[2]

Hands Chemical-Resistant Gloves

Nitrile or neoprene gloves are

recommended.[3] Inspect

gloves for any signs of wear or

punctures before use and

change them immediately if

contaminated.[2]

Body Laboratory Coat

A flame-resistant lab coat

should be worn and kept fully

buttoned.[2]

Respiratory Respirator (if required)

A NIOSH-approved respirator

with appropriate cartridges

should be used if working in a

poorly ventilated area or if

aerosols are generated.[2]

Engineering controls like a

fume hood are the preferred

method to minimize inhalation

exposure.[2]

Quantitative Data
The following table summarizes key quantitative data for Ethyl 2-
(hydroxymethyl)cyclopropanecarboxylate.
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Property Value

Molecular Formula C7H12O3[1][4]

Molecular Weight 144.17 g/mol [1][4]

Storage Temperature 4 °C[1]

Operational Plan: Step-by-Step Handling
Procedures
Adherence to a strict operational workflow is critical to minimize exposure and ensure safety.

1. Preparation:

Conduct a thorough risk assessment for the planned experiment.

Ensure a certified chemical fume hood is operational.[3]

Assemble all necessary equipment and reagents.

Verify that spill cleanup materials and a Class B fire extinguisher are readily accessible.[3]

Ensure safety showers and eyewash stations are unobstructed and accessible.[5]

2. Handling:

Don all required PPE as outlined in the table above.

Conduct all handling of Ethyl 2-(hydroxymethyl)cyclopropanecarboxylate within a

chemical fume hood to ensure adequate ventilation.[2][3]

Avoid direct contact with the chemical.

Do not eat, drink, or smoke in the laboratory.[2][6]

Use spark-proof tools and equipment to prevent ignition.[7]

3. Post-Handling:
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Decontaminate all work surfaces after use.

Properly remove and dispose of contaminated PPE.

Thoroughly wash hands and any exposed skin with soap and water.[2][6]

Emergency Procedures
Spill:

For a small spill, contain it with an inert absorbent material (e.g., sand, vermiculite) and place

it in a sealed, labeled container for disposal.[3]

For large spills, evacuate the area and contact your institution's emergency response team.

[3]

Ensure the area is well-ventilated.

Fire:

Use a Class B fire extinguisher (carbon dioxide or dry chemical) for small fires.[3]

In case of a larger fire, evacuate the area and activate the fire alarm.

Exposure:

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide artificial

respiration and seek immediate medical attention.[7][8]

Skin Contact: Immediately remove contaminated clothing and rinse the affected skin with

plenty of water for at least 15 minutes.[7]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, including

under the eyelids.[7] Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical

attention.[7]
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Disposal Plan
All chemical waste must be handled and disposed of in accordance with local, state, and

federal regulations.[8][9]

1. Waste Collection:

Collect all waste containing Ethyl 2-(hydroxymethyl)cyclopropanecarboxylate, including

contaminated PPE and absorbent materials, in a designated, properly labeled, and sealed

container.[2]

2. Waste Storage:

Store waste containers in a cool, well-ventilated area away from incompatible materials.

3. Waste Disposal:

Arrange for the disposal of chemical waste through your institution's environmental health

and safety office or a licensed chemical waste disposal company.[10]

Do not dispose of this chemical down the drain.[6]

Workflow for Safe Handling
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Caption: A logical workflow for the safe handling of Ethyl 2-
(hydroxymethyl)cyclopropanecarboxylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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